Cas no 72605-77-7 ((4R,5S,6R)-4,5-Bis(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-one)

• Product Name: (4R,5S,6R)-4,5-Bis(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-one
• CAS No: 72605-77-7
• MF: C₂₇H₂₈O₅
• MW: 432.508228302002
• CID: 1756284
• PubChem ID: 329767585
• Update Time: 2025-06-27

(4R,5S,6R)-4,5-Bis(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• (5R)-4,5-Bis(benzyloxy)-6-[(benzyloxy)methyl]-3,3,4,5-tetramethyl tetrahydro-2H-pyran-2-one (non-preferred name)
• (2R,3S,4R)-leucocyanidin
• CX1253
• 3,4,6-tri-O-benzyl-2-deoxy-D-glucono-1,5-lactone
• 3,4,6-tri-O-benzyl-2-deoxy-D-gluconolactone
• 2-deoxy-3,4,6-tri-O-benzyl-D-arabino-hexono-1,5-lactone
• 2-deoxy-3,4,6-tri-O-benzyl-D-gluconolactone
• AG-D-56570
• (2R,3S,4R)-3,3',4,4',5,7-hexahydroxyflavan
• (+)-Leucocyanidin
• 3,4-trans-leucocyanidin
• (2R,3S)-2-methylthreonine
• (2R,3S)-2-amino-3-hydroxy-2-methylbutyric acid
• (2R,3S,4R)-(+)-3,4,5,7,3',4'-hexahydroxyflavan
• 2-deoxy-3,4,6-tri-O-benzyl-D-glucono-1,5-lactone
• (4R,5S,6R)-4,5-bis(benzyloxy)-6-(benzyloxymethyl)tetrahydropyran-2-one
• CTK4B5477
• AC1OGKPG
• KB-62694
• (2R,3S,4R)-3,4-bis-benzyloxy-2-benzyloxymethyltetrahydropyran-5-one
• (2R,3S)-3-HYDROXY-D-ISOVALINE
• (2R,3S,4R)-(+)-3,4,5,7,3',4'-hexah
• (4R,5S,6R)-4,5-BIS(BENZYLOXY)-6-(BENZYLOXYMETHYL)TETRAHYDRO-2H-PYRAN-2-ONE
• (4R,5S,6R)-4,5-bis(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-2-one
• 3-O,4-O,6-O-Tribenzyl-1,2-dideoxy-1-oxo-D-glucopyranose
• (4R,5S,6R)-4,5-Bis(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-one, 97%
• SCHEMBL9838697
• 72605-77-7
• (4R,5S,6R)-4,5-Bis(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-one

• MDL： MFCD22989012
• Inchi： 1S/C27H28O5/c28-26-16-24(30-18-22-12-6-2-7-13-22)27(31-19-23-14-8-3-9-15-23)25(32-26)20-29-17-21-10-4-1-5-11-21/h1-15,24-25,27H,16-20H2/t24-,25-,27+/m1/s1
• InChI Key： XDRGBAJBRHEMCV-SLQPCKNISA-N
• SMILES： O1C(C[C@H]([C@@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 432.19367399g/mol
• Monoisotopic Mass: 432.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54

Experimental Properties

• Melting Point: 83-88 °C
• Sensitiveness: Air & Moisture Sensitive

(4R,5S,6R)-4,5-Bis(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 53
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on (4R,5S,6R)-4,5-Bis(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-one

Chemical Profile of CAS No 72605-77-7 and (4R,5S,6R)-4,5-Bis(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-one

The compound identified by CAS No 72605-77-7 and the specific stereochemical isomer (4R,5S,6R)-4,5-Bis(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-one represents a significant advancement in the field of chiral chemistry and pharmaceutical intermediates. This molecule, characterized by its complex tetrahydropyranone core and multiple benzyloxy and benzyloxymethyl substituents, has garnered attention for its potential applications in drug development and synthetic chemistry.

At the heart of this compound's utility lies its stereochemistry. The precise configuration at the (4R,5S,6R) positions imparts unique electronic and steric properties that make it a valuable building block for more complex molecular architectures. In recent years, there has been a growing emphasis on the use of chiral auxiliaries and ligands in asymmetric synthesis, driven by the need for enantiomerically pure drugs with improved pharmacological profiles. The described compound exemplifies this trend, offering a versatile platform for constructing enantiomerically enriched intermediates.

Recent studies have highlighted the importance of tetrahydropyranone derivatives in medicinal chemistry. These heterocycles are frequently encountered in natural products and pharmaceuticals due to their ability to mimic carbohydrate-like moieties while maintaining favorable metabolic stability. The presence of multiple benzyloxy groups in (4R,5S,6R)-4,5-Bis(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-one not only enhances solubility but also provides handles for further functionalization via cross-coupling reactions or selective deprotection strategies.

In the context of drug discovery, this compound has shown promise as a precursor for biologically active molecules. For instance, derivatives of tetrahydropyranones have been explored as kinase inhibitors, G protein-coupled receptor modulators, and anti-inflammatory agents. The benzyloxy substituents can be strategically removed or modified to introduce pharmacophoric elements essential for receptor binding. Moreover, the benzyloxymethyl group serves as a protected alcohol that can be oxidized or reduced to introduce additional functional diversity.

The synthesis of such complex molecules often requires multi-step strategies involving advanced organic transformations. Protecting group chemistry plays a pivotal role in ensuring regioselectivity and protecting sensitive functional groups during synthetic intermeiations. The use of benzyl ethers as protecting groups is particularly advantageous due to their stability under a wide range of conditions while being easily removable under mild acidic or basic conditions.

Advances in computational chemistry have further accelerated the development of novel heterocyclic compounds like (4R,5S,6R)-4,5-Bis(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-one. Molecular modeling studies can predict optimal reaction pathways and stereochemical outcomes before experimental trials are conducted. This approach not only saves time but also minimizes waste by identifying the most efficient synthetic routes early in the discovery process.

The demand for high-quality intermediates in pharmaceutical manufacturing has led to innovations in process optimization. Continuous flow chemistry has emerged as a powerful tool for producing complex molecules with improved scalability and reproducibility. The synthesis of tetrahydropyranone derivatives can benefit from flow-based methodologies by enabling precise control over reaction parameters such as temperature gradients or mixing efficiency.

Future research directions may explore the use of this compound as a scaffold for developing novel therapeutics targeting emerging diseases. The versatility of its structure allows for modifications that could yield compounds with enhanced bioavailability or reduced toxicity compared to existing treatments. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into clinical applications.

In summary,CAS No 72605-77-7 and its corresponding isomer (4R,5S,6R)-4,5-Bis(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-one represent a significant contribution to modern synthetic chemistry and drug discovery. Their unique structural features offer opportunities for designing next-generation pharmaceuticals with improved efficacy and safety profiles. As research continues to uncover new applications for these molecules,CAS No 72605-77-7 will undoubtedly remain at the forefront of medicinal chemical innovation.